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Compound of Interest

Compound Name: Vildagliptin (Standard)

Cat. No.: B1682220 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of Vildagliptin in a research environment. The following procedures are designed to minimize

risk to personnel and the environment.

Hazard Identification and Engineering Controls
Vildagliptin is classified as harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1][2] Long-lasting harmful effects to aquatic life have also been

noted.[3][4] Engineering controls should be the primary method of exposure control.

Ventilation: Use Vildagliptin in a well-ventilated area.[1][2] A laboratory fume hood or other

appropriate local exhaust ventilation is recommended.[1][5]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

work area.[1][2][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Vildagliptin.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting, with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[5] A face shield

may also be required.[7]

Hand Protection Chemical-resistant gloves

Impermeable and resistant to

the product. Standard BS EN

374:2003 is a minimum

requirement.[1] Gloves should

be inspected before use.[1]

Body Protection Laboratory Coat Standard lab coat.

Protective Clothing

Fire/flame resistant and

impervious clothing may be

necessary for larger quantities

or specific procedures.[5]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator should be worn.[7]

Positive-pressure supplied air

respirators may be required for

high airborne contaminant

concentrations.[7]

Handling and Storage Procedures
Handling:

Avoid contact with skin, eyes, and clothing.[6][7][8]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2][7]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[1][2][7]
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Do not eat, drink, or smoke when using this product.[2][7]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][7]

Store at -20°C for long-term storage.[7][8]

Keep out of reach of children.[7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[1][7] Wear appropriate personal

protective equipment as detailed in Section 2.[7][9] Avoid breathing dust.[1][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let

the product enter drains, water courses, or the soil.[1][2][4][5]

Containment and Cleaning:

For powder spills, cover with a plastic sheet or tarp to minimize spreading.[7]

Take up mechanically, placing in appropriate, labeled containers for disposal.[7] Avoid

creating dust.[5][7]

Clean the contaminated surface thoroughly.[7]

First Aid Measures
General Advice: If you feel unwell, seek medical advice and show the safety data sheet to

the doctor in attendance.[1]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[2][9] If breathing is difficult, give oxygen.[9]

In Case of Skin Contact: Immediately wash with plenty of soap and water for at least 15

minutes.[1] Remove contaminated clothing and shoes.[1][9]
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In Case of Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[2][7] Consult a

physician.[7]

If Swallowed: Do NOT induce vomiting.[7] Rinse mouth with water.[2][5] Never give anything

by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[7]

Disposal Plan
Dispose of Vildagliptin waste in accordance with local, regional, national, and international

regulations.[3][9]

Waste Segregation: Designate a specific, clearly labeled container for Vildagliptin waste. Do

not mix with other chemical waste unless permitted by your institution's guidelines.[3]

Containerization: Place the waste in a sealed, non-reactive container.[3]

Disposal Method: The recommended method for the disposal of pharmaceutical waste is

incineration in a licensed hazardous material disposal facility.[3][5] Engage a licensed

hazardous material disposal company for final disposal.[3]
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Vildagliptin Handling and Emergency Workflow

Preparation

Handling

Disposal

Emergency Procedures

Spill Response Exposure Response

Assess Risks

Select Appropriate PPE

Prepare Ventilated Work Area

Weigh and Handle Vildagliptin

Perform Experiment

Decontaminate Work Area

Spill Occurs? Exposure Occurs?

Segregate Vildagliptin Waste

Store in Labeled, Sealed Container

Dispose via Licensed Contractor

Evacuate Area

Yes

Move to Fresh Air / Safety Shower

Yes

Don Appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Spill Waste

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: Vildagliptin handling and emergency workflow.
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PPE Selection Logic for Vildagliptin Handling

Start: Task Assessment

Task Type?
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Caption: PPE selection logic for handling Vildagliptin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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